Cas no 41947-84-6 (ethyl octadecyl sulfide)

• Product Name: ethyl octadecyl sulfide
• CAS No: 41947-84-6
• MF: C₂₀H₄₂S
• MW: 314.612485408783
• CID: 927573
• PubChem ID: 12141201
• Update Time: 2025-04-19

ethyl octadecyl sulfide Chemical and Physical Properties

Names and Identifiers

• ethyl octadecyl sulfide
• 1-ethylsulfanyloctadecane
• SCHEMBL201592
• 41947-84-6
• DTXSID00478402
• Ethyl(octadecyl)sulfane
• DB-050825

• Inchi： 1S/C20H42S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-4-2/h3-20H2,1-2H3
• InChI Key： SCXDNHDZZGVVOL-UHFFFAOYSA-N
• SMILES： S(CC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 314.30100
• Monoisotopic Mass: 314.30072251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8823 (estimate)
• Melting Point: 25°C (estimate)
• Boiling Point: 364.26°C (rough estimate)
• Refractive Index: 1.4746 (estimate)
• PSA: 25.30000
• LogP: 8.00100